Di-prop-2-ynyl-carbamic acid benzyl ester

• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• IUPAC Name: benzyl N,N-bis(prop-2-ynyl)carbamate
• InChI: InChI=1S/C14H13NO2/c1-3-10-15(11-4-2)14(16)17-12-13-8-6-5-7-9-13/h1-2,5-9H,10-12H2
• InChI Key: FAXMDNGGIKKCNZ-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC#C)C(=O)OCC1=CC=CC=C1

Description

Di-prop-2-ynyl-carbamic acid benzyl ester is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a cooled (5° C.) solution of K2CO3 (4 Kg, 29.0 mol) in water (17.5 L) and toluene (12.5 L) was added dipropargylamine (2.50 Kg, 26.88 mol). Benzyloxychloroformate (4.8 Kg, 28.14 mol) was added at a rate such that T<10° C. The solution was stirred at 5° C. for 10 mins and then allowed to warm to RT. The aqueous phase was separated and the organic phase was washed with 0.2M HCl (12.5 L), sat NaHCO3 (13.5 L) and brine (17 L) and the resultant solution used in step 7 (assayed to contain 6.23 Kg, 102% based on an evaporated portion).

Synthesis routes and methods II

Procedure details

To a cooled (0° C.) solution of dipropargylamine (46.7 g, 502 mmol) in EtOAc (200 mL) and 10% aqueous K2CO3 (700 mL, 507 mmol) was slowly added a solution of N-(benzyloxycarbonyloxy)succinimide (125 g, 502 mmol) in EtOAc (500 mL) over 20 mins. The solution was stirred at 0° C. for 2 h then at RT 16 h. The phases were separated and the organic phase was washed with 10% aqueous K2CO3 (700 mL, 507 mmol) and then with saturated brine (500 mL) and was diluted to 1000 mL with EtOAc to give a 0.5M solution.